Cas no 74815-18-2 (3(2H)-Benzofuranone,5-ethyl-)

• Product Name: 3(2H)-Benzofuranone,5-ethyl-
• CAS No: 74815-18-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD12187658
• CID: 557179
• PubChem ID: 22131231
• Update Time: 2025-06-13

3(2H)-Benzofuranone,5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,5-ethyl-
• 5-ethyl-1-benzofuran-3-one
• 5-ethyl-3(2H)-Benzofuranone
• SCHEMBL8118202
• CS-0367195
• 74815-18-2
• TQP1533
• FT-0744638
• A923294
• 5-Ethylbenzofuran-3(2H)-one
• DTXSID601310696
• MFCD12187658
• AC6735
• SY058355
• 5-ethyl-2,3-dihydro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 5-ethyl-
• AKOS009562426
• DB-074886

• MDL： MFCD12187658
• Inchi： 1S/C10H10O2/c1-2-7-3-4-10-8(5-7)9(11)6-12-10/h3-5H,2,6H2,1H3
• InChI Key： CHBGURUPOWAZFK-UHFFFAOYSA-N
• SMILES： O1CC(C2C=C(C=CC1=2)CC)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 3(2H)-Benzofuranone,5-ethyl-

Recent Advances in the Study of 3(2H)-Benzofuranone,5-ethyl- (CAS: 74815-18-2) in Chemical Biology and Pharmaceutical Research

The compound 3(2H)-Benzofuranone,5-ethyl- (CAS: 74815-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3(2H)-Benzofuranone,5-ethyl- as a key intermediate in the synthesis of various bioactive molecules. Its benzofuranone core structure is particularly noteworthy for its ability to interact with multiple biological targets, including enzymes and receptors involved in inflammatory and oxidative stress pathways. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. For instance, 3(2H)-Benzofuranone,5-ethyl- has shown potent antioxidant and anti-inflammatory effects in cellular models, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate specific signaling pathways, such as the NF-κB and Nrf2 pathways, has been investigated in the context of neurodegenerative diseases and cancer.

One of the most significant breakthroughs in recent research is the identification of 3(2H)-Benzofuranone,5-ethyl- as a potential inhibitor of certain protein kinases involved in tumor progression. Preliminary data from high-throughput screening assays suggest that this compound exhibits selective inhibition against specific kinase isoforms, which could pave the way for the development of targeted cancer therapies. Further structural optimization studies are currently underway to enhance its selectivity and pharmacokinetic properties.

Despite these promising findings, challenges remain in the clinical translation of 3(2H)-Benzofuranone,5-ethyl-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are also exploring novel drug delivery systems, including nanoparticle-based formulations, to improve the compound's therapeutic efficacy and reduce adverse effects.

In conclusion, 3(2H)-Benzofuranone,5-ethyl- (CAS: 74815-18-2) represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. The integration of computational modeling, structural biology, and medicinal chemistry approaches will be crucial in unlocking the full therapeutic potential of this compound.